3-Amino-5-(2-methylphenyl)-1H-pyrazole

• IUPAC Name: 5-(2-methylphenyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H11N3/c1-7-4-2-3-5-8(7)9-6-10(11)13-12-9/h2-6H,1H3,(H3,11,12,13)
• InChI Key: CKQCUZKXAXOTEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=NN2)N
• Molecular Formula: C10H11N3
• DSSTOX Substance ID: DTXSID50973452
• Molecular Weight: 173.21 g/mol
• CAS No.: 57860-42-1

Description

3-Amino-5-(2-methylphenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.229. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

3-Amino-5-(2-methylphenyl)-1H-pyrazole derivatives have demonstrated significant potential as corrosion inhibitors. Research shows that these compounds are effective in preventing the dissolution of copper alloys in basic media and copper-iron alloys in hydrochloric acid solutions. Their efficiency as corrosion inhibitors is linked to the adsorption of these compounds on the metal surfaces, forming a protective layer. Studies also suggest that these compounds' efficiency can vary depending on their chemical structure (Sayed et al., 2018), (Mahmoud, 2005).

Antimicrobial Applications

Some derivatives of this compound exhibit strong antimicrobial properties. These compounds have shown higher antibacterial activities than conventional bactericide agents, making them promising for applications in antimicrobial treatments. Their effectiveness against both gram-positive and gram-negative bacteria has been highlighted in recent studies (Hassan et al., 2014).

Cytotoxicity and Anticancer Applications

Certain derivatives of this compound have been synthesized and evaluated for their cytotoxicity against various cancer cell lines, such as Ehrlich Ascites Carcinoma (EAC) cells. This highlights the potential application of these compounds in cancer research and treatment (Hassan et al., 2014).

Application in Material Science

These compounds have also been utilized in material science, particularly in the development of antimicrobial cotton fabrics. The encapsulation of synthesized pyrazole-based compounds into liposomal chitosan emulsions for textile finishing has demonstrated effectiveness against bacterial strains, offering potential use in the development of antimicrobial textiles (Nada et al., 2018).